Cas no 2229488-68-8 (1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229488-68-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6259034
• PubChem ID: 165665846
• Update Time: 2025-10-29

1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(1-methyl-1H-pyrazol-3-yl)propan-2-yl]cyclopropan-1-amine
• 2229488-68-8
• EN300-1729252

• Inchi： 1S/C10H17N3/c1-9(2,10(11)5-6-10)8-4-7-13(3)12-8/h4,7H,5-6,11H2,1-3H3
• InChI Key： QGCFXGSEYMOGRU-UHFFFAOYSA-N
• SMILES： NC1(C(C2C=CN(C)N=2)(C)C)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine

Chemical Profile of 1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229488-68-8)

The compound 1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine, identified by its CAS number 2229488-68-8, represents a novel heterocyclic amine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a cyclopropane ring fused with a propyl chain substituted at the 2-position, further functionalized with a 1-methyl-1H-pyrazole moiety. The structural configuration of this compound suggests unique electronic and steric properties, making it an attractive candidate for further investigation in drug discovery and molecular biology.

The cyclopropane ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to induce conformational rigidity and enhance binding affinity to biological targets. In particular, the incorporation of a cyclopropanecarboxylamine group into the molecular framework can modulate interactions with enzymes and receptors, potentially leading to the development of novel therapeutic agents. The pyrazole moiety, on the other hand, is widely recognized for its bioactivity and has been extensively studied in the context of antimicrobial, anti-inflammatory, and anticancer applications.

Recent advancements in computational chemistry have enabled the efficient virtual screening of such complex molecular structures. By leveraging molecular docking simulations and quantum mechanical calculations, researchers have been able to predict the binding modes of 1-2-(1-methyl-1H-pyrazol-3-yl)propan-2-ylcyclopropan-1-amine with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in metabolic pathways relevant to neurodegenerative diseases, such as polyphenol oxidase and acetylcholinesterase.

In vitro experiments have begun to elucidate the pharmacological profile of this compound. Initial studies indicate that it exhibits moderate affinity for certain receptor families, including GABA receptors and serotonin receptors, which are implicated in mood regulation and cognitive function. The presence of the methylpyrazole substituent appears to play a crucial role in modulating these interactions, suggesting that structural optimization could enhance its therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions, including cyclopropanation, alkylation, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds with high precision. These techniques not only improve yield but also minimize byproduct formation, ensuring a cleaner synthetic route suitable for large-scale production.

From a biochemical perspective, the amine functionality in 1-(2-(1-methylpyrazol-3-yl)propyl)cyclopropylamine (the full name derived from CAS No. 2229488-68-8) allows for diverse derivatization strategies. This flexibility enables chemists to explore analogs with tailored properties by modifying substituents at different positions along the molecular chain. Such modifications can fine-tune solubility, metabolic stability, and target specificity, thereby expanding the compound's utility in drug development pipelines.

Current research is also exploring the role of this compound in modulating inflammatory responses. Studies suggest that pyrazole derivatives can interact with transcription factors and signaling pathways involved in inflammation, potentially offering benefits in conditions such as arthritis or autoimmune disorders. The cyclopropane moiety may further contribute to anti-inflammatory effects by interfering with pro-inflammatory enzyme activity.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like CAS No. 2229488-68-8. By analyzing vast datasets of chemical structures and biological activities, these algorithms can predict novel interactions and optimize molecular properties before experimental validation. This synergy between computational modeling and experimental chemistry has positioned this compound as a compelling subject for further investigation.

Economic considerations also play a significant role in evaluating the commercial viability of such compounds. The cost-effectiveness of synthesizing 1-(2-(1-methylpyrazol-3-yi)propyl)cyclopropylamine must be balanced against potential market demand and patentability prospects. Collaborative efforts between academic institutions and pharmaceutical companies are often required to bridge the gap between laboratory-scale synthesis and industrial production.

The environmental impact of chemical synthesis is another critical factor. Green chemistry principles are increasingly being applied to develop sustainable routes for producing complex molecules like this one. Techniques such as solvent recovery systems, catalytic recycling, and energy-efficient reaction conditions are being implemented to minimize waste generation and reduce carbon footprint during manufacturing processes.

In conclusion,CAS No 2229488 68 8 represents a structurally intriguing molecule with multifaceted applications in pharmaceutical research. Its unique combination of pharmacophoric elements—cyclopropane ring,methylpyrazole substituent,and amine functionality—makes it a valuable scaffold for developing novel therapeutics targeting neurological disorders,inflammatory diseases,and other conditions requiring precise molecular intervention.